Cas no 897477-43-9 ((2E)-1-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 897477-43-9
• MF: C₂₁H₂₀N₄O₄S
• MW: 424.472903251648
• CID: 5480931
• Update Time: 2025-07-09

(2E)-1-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(3-nitrophenyl)prop-2-en-1-one
• (2E)-1-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(3-nitrophenyl)prop-2-en-1-one

• Inchi： 1S/C21H20N4O4S/c1-29-17-6-3-7-18-20(17)22-21(30-18)24-12-10-23(11-13-24)19(26)9-8-15-4-2-5-16(14-15)25(27)28/h2-9,14H,10-13H2,1H3/b9-8+
• InChI Key： AIRGAPHSRHBYPV-CMDGGOBGSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC=C3S2)CC1)(=O)/C=C/C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (2E)-1-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(3-nitrophenyl)prop-2-en-1-one

Comprehensive Analysis of (2E)-1-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(3-nitrophenyl)prop-2-en-1-one (CAS No. 897477-43-9)

The compound (2E)-1-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(3-nitrophenyl)prop-2-en-1-one (CAS No. 897477-43-9) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique benzothiazole and piperazine moieties, combined with a nitrophenyl group, make it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule compounds like 897477-43-9 has surged, driven by advancements in precision medicine and targeted therapy. This compound's E-configuration and conjugated double bond system contribute to its stability and reactivity, making it a valuable tool for structure-activity relationship (SAR) studies. Its methoxybenzothiazole core is also a focal point for researchers exploring fluorescence-based probes and bioimaging agents.

The synthesis of (2E)-1-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(3-nitrophenyl)prop-2-en-1-one involves multi-step organic reactions, including condensation and Michael addition processes. Its nitrophenyl group enhances electron-withdrawing properties, which can be leveraged in photocatalysis or electron transfer applications. This aligns with the growing trend of green chemistry, where researchers seek eco-friendly synthetic routes for such compounds.

From a drug development perspective, CAS 897477-43-9 has shown potential in modulating cell signaling pathways, particularly those involving G-protein-coupled receptors (GPCRs). Its piperazine ring is a common pharmacophore in CNS-active drugs, sparking interest in its neurological applications. However, further in vitro and in vivo studies are needed to validate its efficacy and safety.

The compound's spectroscopic properties, including UV-Vis absorption and fluorescence emission, make it a candidate for sensor development. With the rise of AI-driven drug discovery, computational models are increasingly used to predict the behavior of 897477-43-9 in biological systems. This integration of cheminformatics and machine learning accelerates the identification of its potential applications.

In summary, (2E)-1-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(3-nitrophenyl)prop-2-en-1-one represents a versatile compound with broad implications in medicinal chemistry and material science. Its structural features and functional groups offer numerous opportunities for innovation, aligning with current trends in personalized medicine and sustainable chemistry. Future research will likely uncover even more applications for this intriguing molecule.